Cas no 1310270-33-7 (5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol)
5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol Chemical and Physical Properties
Names and Identifiers
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- 5-Fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol
- 5-Fluoro-2-(1-(isobutylamino)ethyl)phenol
- Phenol, 5-fluoro-2-[1-[(2-methylpropyl)amino]ethyl]-
- 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol
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- Inchi: 1S/C12H18FNO/c1-8(2)7-14-9(3)11-5-4-10(13)6-12(11)15/h4-6,8-9,14-15H,7H2,1-3H3
- InChI Key: LEYIQYZTOGXOJX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)O)C(C)NCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 187
- XLogP3: 3.3
- Topological Polar Surface Area: 32.299
5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00979152-1g |
5-Fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 95% | 1g |
¥3717.0 | 2023-04-03 | |
| Enamine | EN300-161116-0.05g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 0.05g |
$624.0 | 2023-06-04 | ||
| Enamine | EN300-161116-0.1g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 0.1g |
$653.0 | 2023-06-04 | ||
| Enamine | EN300-161116-0.25g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 0.25g |
$683.0 | 2023-06-04 | ||
| Enamine | EN300-161116-0.5g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 0.5g |
$713.0 | 2023-06-04 | ||
| Enamine | EN300-161116-1.0g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 1g |
$743.0 | 2023-06-04 | ||
| Enamine | EN300-161116-2.5g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 2.5g |
$1454.0 | 2023-06-04 | ||
| Enamine | EN300-161116-5.0g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 5g |
$2152.0 | 2023-06-04 | ||
| Enamine | EN300-161116-10.0g |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 10g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-161116-50mg |
5-fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol |
1310270-33-7 | 50mg |
$407.0 | 2023-09-23 |
5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol
Comprehensive Overview of 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1310270-33-7)
5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1310270-33-7) is a fluorinated phenolic compound with a unique structural framework, combining a phenol core with a fluoro-substituted aromatic ring and an aminoethyl side chain. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the fluoro group enhances its metabolic stability, while the 2-methylpropyl moiety contributes to lipophilicity, making it a versatile intermediate in drug discovery.
In recent years, the demand for fluorinated compounds like 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol has surged, driven by their applications in the development of kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s CAS No. 1310270-33-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
From a synthetic chemistry perspective, the compound’s phenol group offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening. Its aminoethyl side chain also allows for easy conjugation with other pharmacophores, a strategy widely employed in prodrug design. These features align with the growing trend of fragment-based drug discovery, where small molecules like 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol serve as critical scaffolds.
Environmental and regulatory considerations are also pivotal in discussions about this compound. Unlike some halogenated analogs, 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol exhibits favorable biodegradability profiles, addressing concerns about persistent organic pollutants. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis methods, a priority for modern pharmaceutical industries.
In summary, 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1310270-33-7) represents a multifaceted tool for researchers, bridging medicinal chemistry, materials science, and environmental sustainability. Its structural elegance and functional adaptability ensure its continued prominence in scientific literature and industrial applications.
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